Cas no 1207023-26-4 (2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide
• CAS No: 1207023-26-4
• MF: C₁₉H₂₀FN₃O₄
• MW: 373.3782081604
• CID: 5451836
• PubChem ID: 45498174
• Update Time: 2025-06-13

2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)acetamide
• F2947-0628
• 2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide
• AKOS024476470
• 2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]acetamide
• 1207023-26-4
• N-[1,2-Dihydro-1-methyl-2-oxo-5-(1-pyrrolidinylcarbonyl)-3-pyridinyl]-2-(4-fluorophenoxy)acetamide

• Inchi： 1S/C19H20FN3O4/c1-22-11-13(18(25)23-8-2-3-9-23)10-16(19(22)26)21-17(24)12-27-15-6-4-14(20)5-7-15/h4-7,10-11H,2-3,8-9,12H2,1H3,(H,21,24)
• InChI Key： YWVRITPAXCQEBR-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(N2CCCC2)=O)=CN(C)C1=O)(=O)COC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 373.14378429g/mol
• Monoisotopic Mass: 373.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 637.3±55.0 °C(Predicted)
• pka: 12.00±0.20(Predicted)

Additional information on 2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide

Introduction to 2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide (CAS No: 1207023-26-4)

2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1207023-26-4, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple functional groups, including a fluorophenoxyl moiety and a pyrrolidine-carbonyl group, contributes to its complex chemical behavior and makes it a subject of interest for medicinal chemists.

The molecular structure of 2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide is characterized by a rigid heterocyclic core, which is essential for its interaction with biological targets. The 4-fluorophenoxy group introduces a fluorine atom into the aromatic ring, which is known to enhance metabolic stability and binding affinity in many pharmacological agents. This feature is particularly relevant in the context of modern drug design, where fluorine substitution is frequently employed to optimize pharmacokinetic properties.

Furthermore, the pyrrolidine scaffold in this compound adds another layer of complexity, providing a potential site for hydrogen bonding and other non-covalent interactions with biological receptors. The 1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl moiety is particularly noteworthy, as it suggests a connection to dihydropyridine derivatives, which are well-known for their role in cardiovascular medications. This structural motif may contribute to the compound's potential activity in therapeutic areas such as hypertension and angina pectoris.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. These studies have indicated that 2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide could interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for investigating its potential as an anti-inflammatory agent or a modulator of other disease-related processes.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yield and purity. The introduction of the fluorophenoxy group necessitates precise control over reaction conditions to avoid unwanted side products. Additionally, the incorporation of the pyrrolidine-carbonyl moiety requires expertise in heterocyclic chemistry. Despite these challenges, the successful synthesis of this molecule demonstrates the growing capability of synthetic organic chemistry to produce complex structures with high fidelity.

In the realm of drug discovery, 2-(4-fluorophenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide represents a promising lead compound that warrants further investigation. Preclinical studies are needed to elucidate its pharmacological profile and assess its potential therapeutic benefits. These studies will involve evaluating its efficacy in animal models and exploring its mechanism of action at the molecular level. The insights gained from these investigations could pave the way for the development of novel therapeutic agents based on this scaffold.

The importance of fluorinated compounds in modern medicine cannot be overstated. The ability to introduce fluorine atoms into organic molecules has revolutionized drug design by improving drug stability, bioavailability, and target specificity. The presence of a fluorophenoxy group in 2-(4-fluorophenoxy)-N-[1-methyl-2 oxo -5 -(pyrrolidine - 1 carbonyl) - 1 , 2 dihydropyridin - 3 y l]acetamide underscores its potential as a valuable building block for future drugs. Researchers are increasingly leveraging fluorine chemistry to develop next-generation therapeutics that address unmet medical needs.

The pyrrolidine scaffold is another key feature that makes this compound intriguing from a medicinal chemistry perspective. Pyrrolidines are ubiquitous motifs in biologically active molecules and are known for their ability to form stable interactions with biological targets. The specific arrangement of atoms in the pyrrolidine - 1 carbonyl group suggests that this compound may exhibit unique pharmacological properties compared to other pyrrolidine derivatives. Further exploration of this scaffold could lead to the discovery of novel drugs with improved efficacy and reduced side effects.

As computational methods continue to evolve, they are becoming indispensable tools for drug discovery researchers. Advanced computational techniques allow scientists to predict how different compounds will behave in biological systems without conducting extensive experimental trials. These predictions can guide synthetic efforts by identifying promising candidates early in the process. For compounds like 2-(4-fluorophenoxy)-N-[1-methyl - 2 oxo -5 -(pyrrolidine - 1 carbonyl) - 1 , 2 dihydropyridin - 3 y l]acetamide, computational modeling can help researchers understand how they might interact with biological targets and optimize their structures for better performance.

The future prospects for this compound are bright, given its unique structural features and potential biological activities. Continued research will be essential to fully realize its therapeutic potential. Collaborative efforts between synthetic chemists, computational scientists, and biologists will be crucial in advancing our understanding of this molecule and exploring new applications for it in medicine.